TRFS-red
Overview
Description
TRFS-red is the first red emission off-on probe for thioredoxin reductase.
Scientific Research Applications
Fluorescence Probing in Biological Systems
TRFS-red, a red emission off-on probe, is primarily used for studying thioredoxin reductase, a redox enzyme. Compared to its green emission counterpart, TRFS-red, it offers an improved response rate and sensitivity. This makes it highly suitable for applications in biological systems, especially for the study of specific enzyme activities in living cells (Ma et al., 2016).
Time-Resolved Fluorescence Spectroscopy in Soil Analysis
TRFS (Time-Resolved Fluorescence Spectroscopy), which includes techniques like TRFS-red, is a novel tool for studying the interaction between metal ions and organic matter in soils. This application is crucial for understanding the structure and dynamics of macromolecules in environmental samples, as demonstrated in studies of Amazon rainforest soils (Nicolodelli et al., 2017).
Medical Diagnostics and Tissue Analysis
TRFS techniques, such as TRFS-red, are also significant in the field of medical diagnostics. They are used for characterizing and diagnosing biological tissues in vivo. This includes identifying diseases like cancer, skin and eye diseases, and atherosclerotic cardiovascular disease (Marcu, 2012).
properties
Product Name |
TRFS-red |
|---|---|
Molecular Formula |
C28H28ClN3O11S2 |
Molecular Weight |
682.11 |
IUPAC Name |
N-(5-((((1,2-dithiolan-4-yl)oxy)carbonyl)amino)-9H-benzo[a]phenoxazin-9-ylidene)-3-methoxy-N-(3-methoxy-3-oxopropyl)-3-oxopropan-1-aminium perchlorate |
InChI |
InChI=1S/C28H27N3O7S2.ClHO4/c1-35-25(32)9-11-31(12-10-26(33)36-2)17-7-8-21-23(13-17)38-24-14-22(30-28(34)37-18-15-39-40-16-18)19-5-3-4-6-20(19)27(24)29-21;2-1(3,4)5/h3-8,13-14,18H,9-12,15-16H2,1-2H3;(H,2,3,4,5) |
InChI Key |
SGZAVMKJSBHPCL-UHFFFAOYSA-N |
SMILES |
O=C(OC)CC/[N+](CCC(OC)=O)=C1C=C2OC3=C(C4=CC=CC=C4C(NC(OC5CSSC5)=O)=C3)N=C2C=C\1.O=Cl(=O)([O-])=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
TRFSred; TRFS red; TRFS-red |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[[1-(1-naphthalenylmethyl)-4-(phenylamino)-4-piperidinyl]carbonyl]-glycine](/img/structure/B1193721.png)
